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Compound of Interest

Compound Name: ZINC194100678

Cat. No.: B11930747

A Technical Guide for Researchers and Drug Development Professionals

Introduction:

ZINC194100678 has emerged as a molecule of significant interest in the field of oncology.
Identified as a potent inhibitor of p21-activated kinase 1 (PAK1), this small molecule
demonstrates notable anticancer properties, particularly in breast cancer models. This technical
guide provides a comprehensive overview of the existing data on ZINC194100678, including its
mechanism of action, quantitative efficacy, and detailed experimental protocols for its
investigation. The information presented herein is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in the discovery and development of novel
cancer therapeutics.

Core Data Presentation

The anticancer activity of ZINC194100678 has been quantified through in vitro assays,
demonstrating its potency as a PAK1 inhibitor and its efficacy against cancer cell proliferation.
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Parameter Value Cell Line Reference

N/A (Biochemical

PAK1 Inhibition (IC50)  8.37 uM [1]
Assay)

MDA-MB-231 (human
40.16 pM breast [1]
adenocarcinoma)

Cell Proliferation
Inhibition (IC50)

Mechanism of Action: Targeting the PAK1 Signaling
Pathway

ZINC194100678 exerts its anticancer effects primarily through the inhibition of PAK1. PAK1 is a
key downstream effector of the small Rho GTPases Racl and Cdc42 and plays a crucial role in
various cellular processes that are often dysregulated in cancer, including cell proliferation,
survival, motility, and angiogenesis.

By inhibiting PAK1, ZINC194100678 is reported to trigger a cascade of downstream events,
including the induction of apoptosis (programmed cell death), endoplasmic reticulum (ER)

stress, and the inhibition of cell migration.

Signaling Pathways and Experimental Workflows

To visually represent the intricate molecular interactions and experimental procedures, the
following diagrams have been generated using the Graphviz DOT language.
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Caption: A diagram illustrating the inhibitory action of ZINC194100678 on PAK1 and its
subsequent downstream effects on apoptosis, ER stress, and cell migration.
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Experimental Workflow for In Vitro Evaluation
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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